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Q1: What is the fundamental adsorption behavior of Neodol 25-3S on sandstone?

Research confirms that Neodol 25-3S adsorption on sandstone follows a Langmuir isotherm model across

all tested salinities [1]. This indicates that the surfactant forms a single, uniform layer (monolayer) on the

sandstone surface. Adsorption increases with concentration until it reaches a plateau, at which point no more

surfactant can be adsorbed.

The table below summarizes the key adsorption characteristics:

Feature Description Implication

Isotherm
Model

Langmuir Monolayer, homogeneous surface adsorption [1]

Kinetic
Model

Information not available in
search results

To be determined experimentally

Key Finding Synergistic mixtures can
reduce adsorption

Formulating with other surfactants (e.g., petroleum
sulfonates) is a viable strategy [1]

Q2: What is the most effective strategy to reduce Neodol 25-3S adsorption on sandstone?
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The most promising strategy identified is the use of surfactant mixtures [1].

Core Finding: Studies have shown that formulating Neodol 25-3S with other surfactants, specifically
petroleum sulfonates, can significantly reduce its adsorption on solid surfaces like calcium

carbonate (CaCO₃) compared to using petroleum sulfonate alone [1]. This suggests a synergistic
effect where the mixture alters the overall adsorption behavior.

Mechanism: This synergy is likely due to competitive adsorption at the solid-liquid interface, where
different surfactant molecules compete for binding sites, thereby reducing the overall uptake of any

single component.

The following diagram illustrates the conceptual difference between single-surfactant adsorption and the

reduction achieved via a synergistic mixture.
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Click to download full resolution via product page

Q3: What is a detailed experimental protocol to quantify adsorption?

You can use the following batch equilibrium method to measure Neodol 25-3S adsorption on sandstone

substrates in your lab.

Experiment: Batch Adsorption Isotherm

1. Objective: To determine the adsorption isotherm of Neodol 25-3S on crushed sandstone and fit the data to

the Langmuir model.

2. Materials and Equipment:

Neodol 25-3S (e.g., Vulcanchem, CAS# 12688-28-7) [1]
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Sandstone (crushed and sieved to a specific particle size range, e.g., 100-200 mesh)

Orbital shaker
Centrifuge

Analytical equipment for surfactant concentration analysis (e.g., HPLC, Tensiometer)
Glass vials with caps

Pipettes and volumetric flasks
Background brine solution (at desired salinity)

3. Methodology: - Preparation: Crush and sieve the sandstone. Clean it to remove fines and contaminants

(e.g., by Soxhlet extraction with toluene/methanol, followed by drying). Characterize the material using BET

surface area analysis if possible [2]. - Solution Preparation: Prepare a stock solution of Neodol 25-3S in the

brine. Dilute this to create a series of solutions (e.g., 5-10 points) covering a wide concentration range. -

Experimental Run: In each glass vial, add a fixed mass of sandstone and a fixed volume of a surfactant

solution. The solid-to-liquid ratio should be kept constant. - Equilibration: Seal the vials and place them on

the orbital shaker. Agitate at a constant speed and temperature until equilibrium is reached (this time must be

determined by a prior kinetic study). - Separation: Centrifuge the vials to separate the solid sandstone from

the aqueous solution. - Analysis: Carefully extract the supernatant and analyze the equilibrium surfactant

concentration (( C_e )).

4. Data Analysis:

Calculate the amount adsorbed (( q_e )) using the formula: ( q_e = \frac{(C_i - C_e) \times V}{m} )

where ( C_i ) is the initial concentration, ( V ) is the volume of solution, and ( m ) is the mass of
sandstone.

Plot ( q_e ) vs. ( C_e ) to generate the adsorption isotherm.
Fit the data to the Langmuir isotherm equation: ( q_e = \frac{q_m K_L C_e}{1 + K_L C_e} ) where (

q_m ) is the maximum adsorption capacity and ( K_L ) is the Langmuir constant related to adsorption
energy [2] [1].

How to Propose a Full Solution

The search results confirm the adsorption behavior and point to one effective strategy but lack specifics on

optimal mixture ratios, salinity effects, or detailed validation protocols.

To build a comprehensive guide, I recommend you:
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Consult Specialized Literature: Search for papers on "surfactant adsorption reduction in enhanced

oil recovery" or "synergistic surfactant mixtures on sandstone."
Experimental Validation: Use the provided protocol to test different mixtures of Neodol 25-3S with

anionic surfactants like petroleum sulfonates.
Investigate Additives: Explore the use of sacrificial agents, such as polymers or alkalis, which are

known to pre-adsorb onto rock surfaces and reduce subsequent surfactant loss.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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